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Compound of Interest |

2-(3-iodophenyl)ethan-1-amine
Compound Name:

hydrochloride
CAS No.: 90555-84-3
Cat. No.: B2746123

Get Quote

The phenethylamine scaffold is a cornerstone of neuropharmacology, forming the structural
basis for endogenous neurotransmitters like dopamine and norepinephrine, as well as a vast
array of synthetic psychoactive and therapeutic agents.[1][2] The strategic modification of this
core structure allows for the fine-tuning of pharmacological activity, influencing selectivity for
specific molecular targets within the central nervous system (CNS). The compound 2-(3-
iodophenyl)ethan-1-amine serves as a particularly compelling starting point for drug discovery
programs.

The presence of an iodine atom on the phenyl ring offers two distinct advantages. Firstly,
halogenation, particularly at the para-position, is known to significantly increase the acute
toxicity of phenylethylamines, a factor that must be carefully considered and managed in drug
design.[3] More strategically, the iodine atom provides a versatile chemical handle for further
synthetic elaboration and, critically, for the introduction of positron-emitting radionuclides. This
makes this scaffold exceptionally well-suited for the development of Positron Emission
Tomography (PET) imaging agents, which are invaluable tools for both preclinical research and
clinical diagnostics.[4][5]
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This guide provides a comprehensive overview of the preclinical evaluation pipeline for novel
compounds derived from this scaffold, with a primary focus on their potential as modulators of
monoamine transporters and their application in the context of neurodegenerative disorders
such as Parkinson's disease. As a Senior Application Scientist, the following sections are
designed not merely as a list of procedures, but as a validated, logical progression of
experiments, explaining the causality behind each step and providing a framework for
generating a robust data package for investigational new drug (IND) submission.

Section 1: Synthesis and Chemical Characterization

The journey of any novel compound begins with its synthesis. The 2-(3-iodophenyl)ethan-1-
amine core can be synthesized through various established methods, with reductive amination
being a common and efficient route.[6] Further derivatization allows for the exploration of the
structure-activity relationship (SAR).

General Synthetic Pathway: Reductive Amination

A prevalent strategy involves the reductive amination of a corresponding ketone, 2-(3-
iodophenyl)ethan-1-one. This two-step, one-pot reaction provides a reliable method for
producing primary, secondary, and tertiary amines.
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Ammonia, R-NH2, or R2-NH

2-(3-iodophenyl)ethan-1-one (e.9., NH4OAC)

Workflow for Reductive Amination Synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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